Cas no 2350120-58-8 (ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate
• CAS No: 2350120-58-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5655326
• PubChem ID: 165889713
• Update Time: 2025-05-21

ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2350120-58-8
• EN300-27724374
• ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate

• Inchi： 1S/C10H13ClN2O2/c1-2-15-10(14)6-8(12)7-3-4-13-9(11)5-7/h3-5,8H,2,6,12H2,1H3/t8-/m0/s1
• InChI Key： DAUPQWNRGWPVJK-QMMMGPOBSA-N
• SMILES： ClC1C=C(C=CN=1)[C@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate

Ethyl (3S)-3-Amino-3-(2-Chloropyridin-4-yl)Propanoate: A Comprehensive Overview

Ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate, with the CAS number 2350120-58-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate backbone with an ethyl ester group, an amino group, and a 2-chloropyridin-4-yl substituent. The stereochemistry at the chiral center is specified as (3S), which plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in optimizing bioavailability and minimizing adverse effects. Ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate exemplifies this principle, as the (3S) configuration has been shown to enhance its solubility and stability under physiological conditions. This makes it a promising candidate for further exploration in therapeutic applications.

The synthesis of ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate involves a multi-step process that typically begins with the preparation of the 2-chloropyridine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and ester groups. The stereochemistry is controlled during the synthesis using chiral resolving agents or enzymatic methods, ensuring the desired (3S) configuration. Recent advancements in asymmetric synthesis have further streamlined this process, making it more efficient and scalable for industrial production.

Ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate exhibits interesting biological properties, including moderate activity against certain enzymes and receptors. Preclinical studies have demonstrated its ability to modulate signaling pathways involved in inflammation and neurodegenerative diseases. While these findings are preliminary, they suggest that this compound could serve as a lead structure for developing novel therapeutics.

In terms of physical properties, ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 297 g/mol, making it relatively small for a drug-like molecule. The presence of the chlorine atom in the pyridine ring contributes to its lipophilicity, which is advantageous for crossing biological membranes.

From an analytical standpoint, ethyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate can be characterized using various spectroscopic techniques such as NMR, IR, and UV spectroscopy. High-resolution mass spectrometry (HRMS) is particularly useful for confirming its molecular formula and purity. These analytical methods are essential for quality control during synthesis and formulation development.

Ethical considerations are paramount when working with compounds like ethyl (3S)-3-amino-3-(2-chloropyridin-4-y1l)propanoate. Researchers must adhere to safety protocols to minimize exposure risks and ensure proper waste disposal. The compound should be stored in a cool, dry place away from light to maintain its stability.

In conclusion, ethyl (3S)-3-amino-3-(2-chloropyridin-4-y1l)propanoate represents an intriguing molecule with potential applications in drug discovery. Its unique structure, stereochemistry, and biological activity make it a valuable subject for further research. As advancements in synthetic methodologies continue to evolve, this compound may find its way into clinical trials and ultimately contribute to the development of innovative treatments for various diseases.